Phenosulfazole
Overview
Description
Phenosulfazole, also known as 4-hydroxy-N-(1,3-thiazol-2-yl)benzenesulfonamide, is a sulfonamide . It has the molecular formula C9H8N2O3S2 and a molecular weight of 256.3 g/mol .
Molecular Structure Analysis
Phenosulfazole has a complex molecular structure that includes a thiazole ring and a benzenesulfonamide group . The IUPAC name for Phenosulfazole is 4-hydroxy-N-(1,3-thiazol-2-yl)benzenesulfonamide .
Physical And Chemical Properties Analysis
Phenosulfazole has several computed properties, including a molecular weight of 256.3 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 6, and a rotatable bond count of 3 . It forms crystals and is insoluble in water .
Scientific Research Applications
Antifungal Drug Development
Phenosulfazole has been explored for its potential in antifungal drug development. Its structural properties may allow it to interact with fungal cell membranes or enzymes, inhibiting growth and proliferation. This could lead to new treatments for fungal infections, addressing the growing concern of antifungal resistance .
Agriculture: Fungicide Use
In agriculture, Phenosulfazole could serve as a fungicide to protect crops from fungal pathogens. Its application could enhance crop yield and quality by preventing diseases that affect plants, contributing to food security and sustainable farming practices .
Medical Research: Poliomyelitis Treatment
Historically, Phenosulfazole was used in the treatment of poliomyelitis, a viral disease. Although not in current use, its past application provides a foundation for understanding antiviral mechanisms and could inspire future research into treatments for similar viral infections .
Environmental Science: Azole Resistance
The presence of azole compounds like Phenosulfazole in the environment can lead to the development of azole-resistant fungal strains. Research into the environmental impact of such compounds is crucial for understanding and mitigating resistance issues, which have implications for both environmental health and clinical treatments .
Industrial Applications: Enzyme Production
Phenosulfazole may play a role in the production of industrial enzymes. Fungi, which can be targeted by Phenosulfazole, are used in biotechnology to produce enzymes for various industrial applications, such as biofuels, pharmaceuticals, and food processing .
Biotechnology: Endophytic Fungi Research
In biotechnology, Phenosulfazole could be used to study endophytic fungi, which are known to produce bioactive compounds with therapeutic potential. Understanding how Phenosulfazole affects these fungi could lead to the discovery of novel compounds with applications in medicine and agriculture .
Safety and Hazards
Mechanism of Action
Target of Action
Phenosulfazole is an antiviral agent
Mode of Action
As an antiviral agent, it likely interacts with specific viral proteins or processes to inhibit viral replication or assembly . The exact nature of these interactions and the resulting changes in the virus or host cells remain to be elucidated.
Result of Action
As an antiviral agent, it likely leads to a reduction in viral replication or assembly, but the specific molecular and cellular changes induced by Phenosulfazole remain to be determined .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect a drug’s stability and its interactions with its target . .
properties
IUPAC Name |
4-hydroxy-N-(1,3-thiazol-2-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3S2/c12-7-1-3-8(4-2-7)16(13,14)11-9-10-5-6-15-9/h1-6,12H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBACAGZMXLDQCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1O)S(=O)(=O)NC2=NC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20199480 |
Source
|
| Record name | Phenosulfazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20199480 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenosulfazole | |
CAS RN |
515-54-8 |
Source
|
| Record name | 4-Hydroxy-N-2-thiazolylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=515-54-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenosulfazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000515548 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenosulfazole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27250 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Phenosulfazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20199480 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PHENOSULFAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S9TT76535D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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